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Compound of Interest

Compound Name: EPZ004777 (formic acid salt)

Cat. No.: B1162992 Get Quote

Welcome to the technical support center for EPZ004777 formic acid salt. This guide is

designed for researchers, scientists, and drug development professionals to provide in-depth

technical guidance and troubleshooting advice for handling and storing EPZ004777 formic acid

salt in DMSO stocks. Our goal is to ensure the integrity and reproducibility of your experiments

by addressing potential challenges related to compound stability.

I. Introduction to EPZ004777 and the Importance of
Stock Solution Stability
EPZ004777 is a potent and highly selective inhibitor of the histone methyltransferase DOT1L

(Disruptor of Telomeric Silencing 1-Like), with an IC50 in the picomolar range.[1][2] It plays a

crucial role in research targeting mixed-lineage leukemia (MLL) and other cancers where

DOT1L is dysregulated. The formic acid salt of EPZ004777 is a common formulation used in

research.

The stability of your EPZ004777 DMSO stock solution is paramount for obtaining reliable and

reproducible experimental results. Degradation of the compound can lead to a loss of potency,

altered pharmacology, and misleading data. This guide will walk you through the best practices

for handling and storing EPZ004777 formic acid salt in DMSO to maintain its integrity.

II. Frequently Asked Questions (FAQs)
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Here we address some of the most common questions regarding the stability of EPZ004777

formic acid salt in DMSO.

Q1: What are the recommended storage conditions for solid EPZ004777 formic acid salt?

A1: The solid form of EPZ004777 formic acid salt is stable for at least 12 months when stored

at -20°C, protected from light. For long-term storage, it is advisable to store it with a desiccant

to prevent moisture absorption.

Q2: How should I prepare my initial DMSO stock solution of EPZ004777 formic acid salt?

A2: To prepare a stock solution, we recommend the following steps:

Equilibrate the vial of solid EPZ004777 formic acid salt to room temperature before opening

to prevent condensation of moisture.

Use anhydrous, high-purity DMSO. While DMSO is a stable solvent, it is hygroscopic and

can absorb water from the atmosphere, which may affect the stability of the compound.[3]

Dissolve the compound in DMSO to your desired concentration. EPZ004777 is highly soluble

in DMSO, with reported solubilities up to 17 mM or 100 mg/mL.

Q3: What is the recommended storage temperature for EPZ004777 formic acid salt in DMSO

stock solutions?

A3: For optimal stability, DMSO stock solutions of EPZ004777 should be stored at -20°C for

short-term storage (up to one month) and at -80°C for long-term storage (up to two years).[1]

Q4: How many times can I freeze and thaw my DMSO stock solution?

A4: It is strongly recommended to aliquot your DMSO stock solution into single-use volumes to

minimize freeze-thaw cycles. While some studies on general compound libraries have shown

no significant degradation after multiple freeze-thaw cycles, this can be compound-specific.[4]

[5] For a potent inhibitor like EPZ004777, avoiding repeated temperature fluctuations is a

critical step in ensuring consistent performance.

Q5: Is the formic acid salt of EPZ004777 stable in DMSO?
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A5: While there is no specific long-term stability data published for the formic acid salt of

EPZ004777 in DMSO, the general stability of formic acid in DMSO is influenced by the

solvent's properties.[6][7] Some studies on other small molecules have shown that the

presence of a small amount of formic acid can even enhance stability in certain solvent

systems.[8] However, it is always best practice to handle and store the compound as

recommended to minimize potential degradation.

III. Troubleshooting Guide
This section provides solutions to common problems you may encounter when working with

EPZ004777 formic acid salt in DMSO.
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Problem Potential Cause(s) Troubleshooting Steps

Precipitation upon addition to

aqueous media

The compound has low

aqueous solubility. The final

DMSO concentration is too low

to maintain solubility.

1. Increase the final DMSO

concentration: If your

experimental system allows,

increasing the final

concentration of DMSO (e.g.,

from 0.1% to 0.5%) can help

maintain solubility. However,

always run a vehicle control to

account for any effects of

DMSO on your cells or assay.

[9] 2. Prepare a more dilute

stock solution: This will require

adding a larger volume of the

stock to your aqueous media,

thereby increasing the final

DMSO concentration. 3. Use a

carrier: For in vivo studies or

challenging in vitro systems,

consider the use of formulation

vehicles like cyclodextrins.[10]

4. Gentle warming: Briefly

warming the solution to 37°C

may help redissolve any

precipitate.[11]

Loss of compound activity over

time

The compound may have

degraded due to improper

storage.

1. Review storage conditions:

Ensure that the stock solution

has been stored at the

recommended temperature

and protected from light. 2.

Avoid repeated freeze-thaw

cycles: Prepare fresh aliquots

from a new vial of solid

compound if you suspect the

current stock has been

compromised. 3. Perform a
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quality control check: If you

have access to analytical

instrumentation such as HPLC

or LC-MS, you can assess the

purity of your stock solution.

Inconsistent experimental

results

Variability in the concentration

of the active compound in the

stock solution.

1. Ensure complete

dissolution: When preparing

the stock solution, ensure that

all the solid material has

completely dissolved.

Sonication can aid in this

process. 2. Proper mixing

before use: Before taking an

aliquot from a frozen stock,

ensure it is completely thawed

and vortexed gently to ensure

a homogenous solution. 3. Use

fresh dilutions: Prepare fresh

dilutions from the stock

solution for each experiment.

IV. Experimental Protocols
Protocol 1: Preparation of EPZ004777 Formic Acid Salt
DMSO Stock Solution

Remove the vial of solid EPZ004777 formic acid salt from -20°C storage and allow it to

equilibrate to room temperature for at least 15-20 minutes.

Under sterile conditions (e.g., in a laminar flow hood), open the vial.

Add the required volume of anhydrous, high-purity DMSO to the vial to achieve the desired

stock concentration (e.g., 10 mM).

Cap the vial tightly and vortex gently until the solid is completely dissolved. If necessary,

sonicate for a few minutes to aid dissolution.
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Aliquot the stock solution into single-use, light-protected tubes (e.g., amber microcentrifuge

tubes).

Label the aliquots clearly with the compound name, concentration, date, and your initials.

Store the aliquots at -20°C for short-term use or at -80°C for long-term storage.

Protocol 2: Assessment of EPZ004777 Stability in DMSO
by HPLC
This protocol provides a general framework for assessing the stability of your EPZ004777 stock

solution.

Prepare a fresh 10 mM stock solution of EPZ004777 in DMSO. This will be your "time zero"

sample.

Dilute the stock solution to a suitable concentration for HPLC analysis (e.g., 100 µM) in a

mixture of acetonitrile and water.

Analyze the "time zero" sample by HPLC. Use a C18 column and a gradient of acetonitrile

and water with 0.1% formic acid as a mobile phase modifier. Monitor the elution of

EPZ004777 using a UV detector at an appropriate wavelength (determined by a UV scan of

the compound).

Store your stock solution aliquots under the desired conditions (e.g., -20°C, 4°C, room

temperature).

At specified time points (e.g., 1 week, 1 month, 3 months), thaw an aliquot and prepare a

sample for HPLC analysis in the same manner as the "time zero" sample.

Compare the chromatograms from the different time points. A decrease in the peak area of

the parent compound and the appearance of new peaks would indicate degradation. The

stability can be expressed as the percentage of the parent compound remaining compared

to the "time zero" sample.

V. Visualizations
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Caption: Experimental workflow for handling and assessing the stability of EPZ004777 formic

acid salt in DMSO.

VI. Conclusion
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Maintaining the stability of your EPZ004777 formic acid salt DMSO stock solutions is critical for

the success of your research. By following the guidelines and troubleshooting advice provided

in this technical support guide, you can minimize the risk of compound degradation and ensure

the reliability of your experimental data. Always refer to the manufacturer's instructions and

consider performing your own stability assessments for long-term or critical experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1162992?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1162992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

